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What is 2-Bromo-2-methylpropane?

2-Bromo-2-methylpropane (C3H7Br2) is a hydrocarbon used to manufacture dibromomethane, a precursor to other chemicals. Its chemical structure comprises two bromine carbon atoms and three bromine atoms. 2-Bromo-2-methylpropane has a boiling point of 73.3degC with a high activation energy value, making it sound like an industrial solvent. It also has excellent hydrogen bonding capabilities due to its molecule's shape.

Uses of 2-Bromo-2-methylpropane

2-Bromo-2-methylpropane is an intermediate for producing fatty acids and can be converted into other compounds.

2-Bromo-2-methylpropane was used to study the massive deadenylation of adenine based-nucleosides induced by halogenated alkanes under physiological conditions.